4-[(4-Chlorophenyl)sulfonyl]-8-[(4-fluorophenyl)acetyl]-1-oxa-4,8-diazaspiro[4.5]decane

• IUPAC Name: 1-[4-(4-chlorophenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-2-(4-fluorophenyl)ethanone
• InChI: InChI=1S/C21H22ClFN2O4S/c22-17-3-7-19(8-4-17)30(27,28)25-13-14-29-21(25)9-11-24(12-10-21)20(26)15-16-1-5-18(23)6-2-16/h1-8H,9-15H2
• InChI Key: FUKYSBRIDQXJQK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12N(CCO2)S(=O)(=O)C3=CC=C(C=C3)Cl)C(=O)CC4=CC=C(C=C4)F
• Molecular Formula: C21H22ClFN2O4S
• Molecular Weight: 452.9 g/mol
• CAS No.: 932293-33-9

Description

4-[(4-Chlorophenyl)sulfonyl]-8-[(4-fluorophenyl)acetyl]-1-oxa-4,8-diazaspiro[4.5]decane is a useful research compound. Its molecular formula is C21H22ClFN2O4S and its molecular weight is 452.93. The purity is usually 95%.
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Scientific Research Applications

Environmental Biodegradability and Fate

4-[(4-Chlorophenyl)sulfonyl]-8-[(4-fluorophenyl)acetyl]-1-oxa-4,8-diazaspiro[4.5]decane is structurally related to polyfluoroalkyl chemicals, which are known for their persistence in the environment. Understanding the environmental biodegradability and fate of such compounds is crucial. Studies suggest that microbial degradation plays a key role in breaking down non-fluorinated functionalities, leading to the formation of perfluoroalkyl carboxylic and sulfonic acids, which are highly persistent and toxic. These findings underline the importance of evaluating the environmental fate and effects of these precursors and their degradation products (Liu & Avendaño, 2013).

Chemical Synthesis and Transformation

The compound’s structural moiety, specifically the presence of a sulfonyl group linked to a phenyl ring, is significant in various chemical synthesis processes. For instance, the synthesis of 2-Fluoro-4-bromobiphenyl, a key intermediate for manufacturing non-steroidal anti-inflammatory and analgesic materials, highlights the importance of such chemical structures. The review of methods for synthesizing related compounds demonstrates the challenges and advancements in this field, shedding light on the practicality and industrial relevance of such chemical transformations (Qiu et al., 2009).

Environmental Analysis and Monitoring

Understanding the environmental occurrence, fate, and effects of compounds structurally related to this compound is essential. Reviews on the analysis of related fluoroalkylether substances in environmental and biomonitoring samples highlight the growing concerns regarding their persistent, bioaccumulative, and toxic properties. The detailed inventory of structures discovered in recent literature and their comparative perspective with legacy substances such as PFOA and PFOS emphasizes the need for extensive monitoring and research to address the challenges posed by these substances (Munoz et al., 2019).